Cas no 3459-56-1 (2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid)

• Product Name: 2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid
• CAS No: 3459-56-1
• MF: C₁₃H₁₁ClO₃
• MW: 250.677643060684
• MDL: MFCD01695641
• CID: 1469278
• PubChem ID: 103016
• Update Time: 2025-06-08

2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid
• 2-(4-Chlorophenyl)-3-(2-furyl)propanoic acid
• 2-furanpropanoic acid, alpha-(4-chlorophenyl)-
• α-(p-Chlorophenyl)-2-furanpropionic acid
• Propionic acid, alpha-(p-chlorophenyl)-beta-(2-furyl)-
• DTXSID80956096
• MFCD01695641
• alpha-(p-Chlorophenyl)-2-furanpropionic acid
• AKOS015945885
• BRN 1288342
• alpha-(p-Chlorophenyl)-beta-(2-furyl)propionic acid
• 5-18-06-00536 (Beilstein Handbook Reference)
• CS-0364627
• NS-03730
• 3459-56-1
• starbld0043815

• MDL： MFCD01695641
• Inchi： 1S/C13H11ClO3/c14-10-5-3-9(4-6-10)12(13(15)16)8-11-2-1-7-17-11/h1-7,12H,8H2,(H,15,16)
• InChI Key： DABUAUJNVONJSH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)CC1=CC=CO1

Computed Properties

• Exact Mass: 250.03973
• Monoisotopic Mass: 250.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 351.3°C at 760 mmHg
• Flash Point: 166.3°C
• Refractive Index: 1.586
• PSA: 50.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid

Comprehensive Overview of 2-(4-Chlorophenyl)-3-(Furan-2-yl)Propanoic Acid (CAS No. 3459-56-1)

2-(4-Chlorophenyl)-3-(furan-2-yl)propanoic acid (CAS 3459-56-1) is a synthetic organic compound with a molecular formula of C₁₃H₁₁ClO₃. This compound features a chlorophenyl group and a furan ring, making it a subject of interest in pharmaceutical and agrochemical research. Its unique structure contributes to its potential applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents. Researchers are increasingly exploring its derivatives for their bioactive properties, aligning with the growing demand for novel therapeutic compounds.

The compound's chemical name and CAS number are frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Recent studies highlight its role as a precursor in synthesizing heterocyclic compounds, which are pivotal in designing small-molecule drugs. With the rise of AI-driven drug discovery, computational models often reference 3459-56-1 to predict its binding affinity with target proteins, a trending topic in cheminformatics.

From a synthetic perspective, 2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid is prepared via multistep organic reactions, including condensation and carboxylation. Its furan moiety is particularly noteworthy, as furan derivatives are gaining attention for their biodegradability and low toxicity—key considerations in green chemistry. Environmental scientists are investigating such compounds as alternatives to persistent pollutants, addressing global concerns about chemical sustainability.

In analytical chemistry, CAS 3459-56-1 is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and structural integrity, critical for its use in high-throughput screening. The compound's logP value and solubility profile are also frequently queried, as they influence its pharmacokinetic properties—a hot topic in drug formulation forums.

Beyond pharmaceuticals, 2-(4-chlorophenyl)-3-(furan-2-yl)propanoic acid has potential in material science. Its aromatic and heterocyclic components make it a candidate for designing organic semiconductors or photocatalysts, areas booming with innovations in renewable energy. Patent analyses reveal its mention in OLED technology applications, linking it to next-gen display materials.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, but users often search for its SDS (Safety Data Sheet) to ensure compliance with laboratory safety protocols. Its stability under various pH levels is another researched aspect, particularly for formulation scientists optimizing drug delivery systems.

In summary, 3459-56-1 bridges multiple disciplines—from medicinal chemistry to sustainable materials. Its versatility and the ongoing research into its applications make it a compound worth watching in both academic and industrial settings. As AI-assisted molecular design evolves, this compound's data will likely feed into predictive algorithms, further expanding its utility.